Cas no 4096-21-3 (1-Phenylpyrrolidine)
1-Phenylpyrrolidine structure
Product Name:1-Phenylpyrrolidine
CAS No:4096-21-3
MF:C10H13N
MW:147.216922521591
MDL:MFCD00015897
CID:44737
PubChem ID:77726
Update Time:2025-04-18
1-Phenylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenylpyrrolidine
- 1-Phenyl-pyrrolidine
- 1-phenylpyrollidine
- N-phenyl azacyclopentane
- N-Phenylpyrrolidine
- phenylpyrrolidine
- Pyrrolidine,1-phenyl
- Pyrrolidine, 1-phenyl-
- VDQQJMHXZCMNMU-UHFFFAOYSA-N
- 1-PHENYL-PYRROLIDIN-3-OL
- 1-Phenylpyrolidine
- NSC53425
- PubChem9192
- N-(phenyl)pyrrolidine
- FCH917526
- AK116281
- ST2415467
- AX8033618
- X6063
- ST50824101
- A19
- A18753
- NSC 53425
- A19516
- DTXSID20193963
- NS00030888
- MFCD00015897
- CHEMBL4469084
- AKOS006230184
- SY316756
- FS-4701
- W-106327
- InChI=1/C10H13N/c1-2-6-10(7-3-1)11-8-4-5-9-11/h1-3,6-7H,4-5,8-9H
- SCHEMBL12485
- D70827
- SCHEMBL10519044
- CS-0156106
- FT-0608266
- 4096-21-3
- EINECS 223-849-0
- NSC-53425
- DTXCID60116454
-
- MDL： MFCD00015897
- Inchi： 1S/C10H13N/c1-2-6-10(7-3-1)11-8-4-5-9-11/h1-3,6-7H,4-5,8-9H2
- InChI Key： VDQQJMHXZCMNMU-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)CCCC1
- BRN： 117030
Computed Properties
- Exact Mass: 147.10500
- Monoisotopic Mass: 147.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
- Topological Polar Surface Area: 3.2
Experimental Properties
- Density: 1.0180
- Melting Point: 11°C
- Boiling Point: 133-134°C 19mm
- Flash Point: 133-134°C/19mm
- Refractive Index: 1.5820
- Water Partition Coefficient: Not miscible in water.
- PSA: 3.24000
- LogP: 2.35180
1-Phenylpyrrolidine Security Information
- Hazardous Material transportation number：2810
- Hazard Category Code： R21/22: harmful by skin contact and careless swallowing.
- Safety Instruction： S28-S36/37
- PackingGroup：III
- Packing Group：III
- Risk Phrases：R21/22
- Safety Term：S28;S36/37
- Packing Group：III
1-Phenylpyrrolidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Phenylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P399258-10mg |
1-Phenylpyrrolidine |
4096-21-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P399258-50mg |
1-Phenylpyrrolidine |
4096-21-3 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | P399258-100mg |
1-Phenylpyrrolidine |
4096-21-3 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Chemenu | CM197854-100g |
1-Phenylpyrrolidine |
4096-21-3 | 95% | 100g |
$387 | 2021-08-05 | |
| Apollo Scientific | OR912014-5g |
1-Phenylpyrrolidine |
4096-21-3 | 96+% | 5g |
£21.00 | 2025-03-21 | |
| Apollo Scientific | OR912014-25g |
1-Phenylpyrrolidine |
4096-21-3 | 96+% | 25g |
£115.00 | 2025-02-21 | |
| Apollo Scientific | OR912014-100g |
1-Phenylpyrrolidine |
4096-21-3 | 96+% | 100g |
£233.00 | 2025-03-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X11735-1g |
1-Phenylpyrrolidine |
4096-21-3 | 98% | 1g |
¥108.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X11735-100g |
1-Phenylpyrrolidine |
4096-21-3 | 98% | 100g |
¥1663.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X11735-5g |
1-Phenylpyrrolidine |
4096-21-3 | 98% | 5g |
¥148.0 | 2024-07-18 |
1-Phenylpyrrolidine Related Literature
-
Sarra Boudriga,Saoussen Haddad,Moheddine Askri,Armand Soldera,Michael Knorr,Carsten Strohmann,Christopher Golz RSC Adv. 2019 9 11082
-
Saoussen Haddad,Sarra Boudriga,Tarunkumar Nanjibhai Akhaja,Jignesh Priyakant Raval,Fran?ois Porzio,Armand Soldera,Moheddine Askri,Michael Knorr,Yoann Rousselin,Marek M. Kubicki,Dhanji Rajani New J. Chem. 2015 39 520
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Saoussen Haddad,Sarra Boudriga,Fran?ois Porzio,Armand Soldera,Moheddine Askri,Dharmarajan Sriram,Perumal Yogeeswari,Michael Knorr,Yoann Rousselin,Marek M. Kubicki RSC Adv. 2014 4 59462
-
4. Dehydrogenation of some aromatic tertiary amines by gamma radiation and by peroxidesGhanshyam D. Khandelwal,George A. Swan,Ram B. Roy J. Chem. Soc. Perkin Trans. 1 1974 891
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Cristina Jiménez-Rodriguez,Angel A. Nú?ez-Magro,Thomas Seidensticker,Graham R. Eastham,Marc R. L. Furst,David J. Cole-Hamilton Catal. Sci. Technol. 2014 4 2332
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